Cas no 3717-39-3 (N-methyltricyclo[3.3.1.1~3,7~]decan-1-amine hydrochloride (1:1))

• Product Name: N-methyltricyclo[3.3.1.1~3,7~]decan-1-amine hydrochloride (1:1)
• CAS No: 3717-39-3
• MF: C₁₁H₂₀ClN
• MW: 201.73620223999
• CID: 922026
• PubChem ID: 19477
• Update Time: 2025-10-29

N-methyltricyclo[3.3.1.1~3,7~]decan-1-amine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• N-methyltricyclo[3.3.1.1~3,7~]decan-1-amine hydrochloride (1:1)
• 1-(METHYLAMINO)ADAMANTANE
• N-methyladamantan-1-amine,hydrochloride
• (1-adamantyl)(methyl)amine hydrochloride
• 1-methylaminoadamantane hydrochloride
• Acrylsaeure-methylanilid
• Adamantan-1-methylmin-hydrochlorid
• N-Methyl-acrylanilid
• N-methyl-acrylanilide
• N-methyl-N-phenylacrylamide
• N-Methyl-N-phenylpropenamide
• MGWTWRYRZDCDBG-UHFFFAOYSA-N
• NSC 187507
• N-methyladamantan-1-amine;hydrochloride
• 1-ADAMANTANAMINE, N-METHYL-, HYDROCHLORIDE
• 1-(N-Methylamine)adamantanamine hydrochloride
• SCHEMBL3027024
• AKOS024302080
• N-methyladamantan-1-amine hydrochloride
• N-methyl-N-(1-adamantyl)amine hydrochloride
• 3717-39-3
• adamantan-1-yl-methylamine hydrochloride

• Inchi： 1S/C11H19N.ClH/c1-12-11-5-8-2-9(6-11)4-10(3-8)7-11;/h8-10,12H,2-7H2,1H3;1H
• InChI Key： MGWTWRYRZDCDBG-UHFFFAOYSA-N
• SMILES： Cl.N(C)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 201.1286
• Monoisotopic Mass: 201.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03
• LogP: 2.56550

Additional information on N-methyltricyclo[3.3.1.1~3,7~]decan-1-amine hydrochloride (1:1)

N-methyltricyclo[3.3.1.1~3,7~]decan-1-amine hydrochloride (1:1): A Comprehensive Overview

N-methyltricyclo[3.3.1.1~3,7~]decan-1-amine hydrochloride (1:1), also known by its CAS number 3717-39-3, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of adamantane, a unique tricyclic cage structure that has gained considerable attention due to its potential therapeutic applications and unique physicochemical properties.

The N-methyltricyclo[3.3.1.1~3,7~]decan-1-amine portion of the molecule is characterized by its adamantane core, which is a highly stable and rigid structure. The introduction of the N-methyl group and the formation of the hydrochloride salt (1:1) further enhances its solubility and bioavailability, making it an attractive candidate for various pharmaceutical formulations.

Recent studies have highlighted the potential of N-methyltricyclo[3.3.1.1~3,7~]decan-1-amine hydrochloride (1:1) in several therapeutic areas, including neurology and oncology. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent neuroprotective effects, potentially mitigating neuronal damage in conditions such as Alzheimer's disease and Parkinson's disease.

In the realm of oncology, N-methyltricyclo[3.3.1.1~3,7~]decan-1-amine hydrochloride (1:1) has shown promise as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound can selectively inhibit the growth of certain cancer cell lines while sparing normal cells, suggesting its potential as a targeted therapy.

The pharmacokinetic properties of N-methyltricyclo[3.3.1.1~3,7~]decan-1-amine hydrochloride (1:1) have also been extensively studied. Its high lipophilicity and low molecular weight contribute to its favorable absorption and distribution profiles, making it suitable for oral administration. Additionally, the compound has demonstrated good stability in both acidic and basic environments, which is crucial for maintaining its efficacy during storage and delivery.

From a synthetic chemistry perspective, the preparation of N-methyltricyclo[3.3.1.1~3,7~]decan-1-amine hydrochloride (1:1) involves several well-established steps, including the methylation of adamantane amine followed by the formation of the hydrochloride salt. The synthetic route is robust and scalable, allowing for efficient production at both laboratory and industrial scales.

In terms of safety and toxicity, extensive preclinical studies have shown that N-methyltricyclo[3.3.1.1~3,7~]decan-1-amine hydrochloride (1:1) exhibits a favorable safety profile at therapeutic doses. However, as with any pharmaceutical compound, careful monitoring is required during clinical trials to ensure patient safety and to identify any potential adverse effects.

The future outlook for N-methyltricyclo[3.3.1.1~3,7~]decan-1-amine hydrochloride (1:1) is promising, with ongoing research aimed at optimizing its formulation and delivery methods to enhance its therapeutic potential further. Collaborative efforts between academia and industry are expected to drive innovation in this area, leading to new treatments for a variety of diseases.

In conclusion, N-methyltricyclo[3.3.1.1~3,7~]decan-1-amine hydrochloride (1:1) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising therapeutic applications make it a valuable compound for further investigation and development.